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Compound of Interest

Compound Name: cis-Aconitic anhydride

Cat. No.: B027748

An In-depth Technical Guide to cis-Aconitic Anhydride: Safety Data Sheet and Handling
Precautions

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information and handling precautions for cis-
Aconitic anhydride, a key reagent in various chemical syntheses. The following sections
detall its properties, hazards, and the necessary measures to ensure its safe use in a
laboratory setting.

Chemical and Physical Properties

cis-Aconitic anhydride is a white crystalline solid.[1] It is sensitive to moisture and should be
stored accordingly.[2][3] Key quantitative data are summarized in the table below.
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Property Value References

CAS Number 6318-55-4

Molecular Formula CeHaOs [4]

Molecular Weight 156.09 g/mol [4]

Melting Point 75-78 °C (lit.) [2]
White to cream or pale brown

Appearance ) [5]
powder/crystalline powder

) =>94% to =98% (depending on
Purity [5][6]

the supplier)

Safety Data Sheet (SDS) Summary

This section summarizes the critical safety information typically found in a Safety Data Sheet

for cis-Aconitic anhydride.

Hazard Identification

cis-Aconitic anhydride is classified as a hazardous substance.[1]

e GHS Classification: Skin Corrosion/Irritation (Category 1B), Serious Eye Damage/Eye

Irritation (Category 1).[1] It may also cause respiratory irritation.[1]

 Signal Word: Danger.[1][7]

e Hazard Statements: H314 - Causes severe skin burns and eye damage.[1][7]

o Precautionary Statements: P260, P280, P303+P361+P353, P304+P340+P310,

P305+P351+P338, P363.[7]

First-Aid Measures

Immediate medical attention is required in case of exposure.[1]
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 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]

» Skin Contact: Immediately take off all contaminated clothing. Rinse skin with water/shower.
Call a physician immediately.[1]

o Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15 minutes,
also under the eyelids. Immediate medical attention is required.[1]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide and carbon dioxide.[1]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Evacuate personnel to safe
areas. Avoid dust formation and contact with skin, eyes, or clothing.[1]

e Environmental Precautions: Should not be released into the environment.[1]

o Containment and Cleaning: Sweep up and shovel into suitable containers for disposal. Avoid
creating dust.[1]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of cis-Aconitic anhydride and
ensure laboratory safety.
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» Handling: Use only under a chemical fume hood.[1] Wear personal protective equipment,
including chemical-resistant gloves and safety goggles or a face shield.[9] Avoid breathing
dust.[1] Wash hands thoroughly after handling.[9]

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[2] It is moisture-
sensitive and should be stored under an inert gas.[8] Recommended storage temperature is
2-8°C.[2]

e Incompatible Materials: Strong acids, strong bases, and oxidizing agents.[1][3]

Experimental Protocols

While specific protocols for the synthesis of copolymers or nanopatrticles using cis-Aconitic
anhydride are proprietary and not detailed in public literature, a general purification method is
provided below.

Purification of cis-Aconitic Anhydride

This protocol is based on established chemical purification techniques.[2][8]
Objective: To purify crude cis-Aconitic anhydride.

Materials:

Crude cis-Aconitic anhydride

Xylene or Acetic Anhydride (Acz0)

Benzene (CsHs)

Reflux apparatus

Evaporator

Crystallization dish

Methodology:

¢ Dissolution and Reflux:
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[e]

Place the crude cis-Aconitic anhydride in a round-bottom flask.

o

Add xylene (approximately 7.5 parts relative to the anhydride).

Reflux the mixture for 1 hour.

[¢]

[¢]

Alternative: Reflux in acetic anhydride.

o Evaporation:
o After reflux, evaporate the solvent (xylene or acetic anhydride) under reduced pressure.

» Recrystallization:

o

Dissolve the resulting residue in a minimal amount of hot benzene.

[¢]

Allow the solution to cool slowly to facilitate crystallization.

[e]

Collect the purified crystals by filtration.

[e]

Dry the crystals, noting that the compound is sensitive to moisture.[2][8]

Visualized Workflows and Pathways
Safe Handling Workflow

The following diagram outlines the logical workflow for the safe handling of cis-Aconitic
anhydride in a laboratory setting.

Caption: A workflow diagram illustrating the key steps for safely handling cis-Aconitic
anhydride.

Role in the Citric Acid Cycle

cis-Aconitic anhydride readily hydrolyzes to cis-aconitic acid (cis-aconitate in physiological
pH). cis-Aconitate is a key intermediate in the citric acid cycle (or Krebs cycle), a fundamental
metabolic pathway. The diagram below illustrates this relationship.
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Role of cis-Aconitate in the Citric Acid Cycle
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Caption: The conversion of citrate to isocitrate via the intermediate cis-aconitate in the citric

acid cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [cis-Aconitic anhydride safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027748#cis-aconitic-anhydride-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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